Cas no 14052-84-7 (7-Benzyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine)

• Product Name: 7-Benzyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• CAS No: 14052-84-7
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 174290
• PubChem ID: 267559
• Update Time: 2025-04-19

7-Benzyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-Benzyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 7-benzylpyrrolo[2,3-d]pyrimidin-4-amine
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,7-(phenylmethyl)-
• 6-amino-9-benzyl-7-deazapurine
• 9-benzyl-7-deazaadenine
• 14052-84-7
• SCHEMBL17208094
• NSC-106911
• METHYL3-(ACETYLAMINO)-2-THIOPHENECARBOXYLATE
• AB44316
• DTXSID50296012
• CHEMBL5182262
• NSC106911

• Inchi： 1S/C13H12N4/c14-12-11-6-7-17(13(11)16-9-15-12)8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H2,14,15,16)
• InChI Key： MVGFGIPARVXFKB-UHFFFAOYSA-N
• SMILES： N1(C=CC2=C(N)N=CN=C12)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 224.10600
• Monoisotopic Mass: 224.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 469.9°Cat760mmHg
• Flash Point: 238°C
• Refractive Index: 1.697
• PSA: 56.73000
• LogP: 2.64300